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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069 Get Quote

C.I. 12085: A Comprehensive Technical Guide
An In-depth Examination of the Physical and Chemical Characteristics of a Widely Used

Monoazo Pigment

This technical guide provides a detailed overview of the physical and chemical properties of

C.I. 12085, also known as Pigment Red 4 or D&C Red No. 36.[1][2][3] Intended for

researchers, scientists, and professionals in drug development and materials science, this

document compiles essential data on its identity, physicochemical characteristics, and

analytical methodologies.

Chemical Identity and Physical Properties
C.I. 12085 is a synthetic monoazo colorant, chemically identified as 1-[(2-Chloro-4-

nitrophenyl)azo]-2-naphthol.[1][2][3] It is recognized for its vibrant orangish-red hue and is

utilized in various applications, including cosmetics, printing inks, and plastics.[1][4] The

fundamental properties of C.I. 12085 are summarized in the tables below.

Table 1: Chemical Identification of C.I. 12085
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Identifier Value

CI Name C.I. 12085

CI Number 12085[5]

Common Names
Pigment Red 4, D&C Red No. 36, Fast Red R[1]

[6]

IUPAC Name
1-[(2-Chloro-4-nitrophenyl)azo]-2-naphthol[1][2]

[3]

CAS Number 2814-77-9[1][5]

EINECS/ELINCS No. 220-562-2[1][5]

Chemical Formula C₁₆H₁₀ClN₃O₃[7]

Molecular Weight 327.72 g/mol

Table 2: Physicochemical Properties of C.I. 12085
Property Value

Physical Form Orange-red powder

Melting Point Not definitively established; reported values vary

Solubility Insoluble in water[8]

Light Fastness Good

Heat Resistance (°C) 160[6]

Oil Absorption (ml/100g) 35-45[6]

pH Value 7.2[6]

Density (g/cm³) 1.45 - 1.65[6]

Experimental Protocols
Synthesis of C.I. 12085
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The synthesis of C.I. 12085 is typically achieved through a diazotization and coupling reaction.

[9] The following is a representative protocol:

Step 1: Diazotization of 2-chloro-4-nitroaniline

Dissolve 2-chloro-4-nitroaniline in an acidic solution (e.g., hydrochloric acid) and cool the

mixture to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite (NaNO₂) while maintaining the low temperature and

stirring continuously.

The reaction progress can be monitored by testing for the absence of the starting aniline.

The resulting product is the diazonium salt of 2-chloro-4-nitroaniline.

Step 2: Coupling with 2-naphthol

In a separate vessel, dissolve 2-naphthol in an alkaline solution (e.g., sodium hydroxide) and

cool to 0-5 °C.

Slowly add the previously prepared diazonium salt solution to the 2-naphthol solution with

vigorous stirring.

Maintain the temperature and alkaline conditions to facilitate the coupling reaction.

The C.I. 12085 pigment will precipitate out of the solution.

Step 3: Isolation and Purification

Filter the resulting suspension to isolate the crude pigment.

Wash the filter cake with water to remove any unreacted starting materials and salts.

Dry the purified pigment in an oven at a controlled temperature.
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Synthesis Workflow for C.I. 12085
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Analytical Characterization
The quality control of organic pigments like C.I. 12085 involves a range of analytical techniques

to ensure purity, correct hue, and consistency.[10]

2.2.1. Spectroscopic Analysis

UV-Visible (UV-Vis) Spectroscopy: Used to determine the absorption spectrum of the

pigment, which is crucial for color consistency. In a recent study, the UV-Vis spectrum of C.I.

12085 was recorded as part of an HPLC-PDA analysis, with the effluent monitored at

wavelengths including 457 nm, 480 nm, 486 nm, and 500 nm.[11]

Infrared (IR) Spectroscopy: Fourier Transform Infrared (FTIR) spectroscopy is employed to

identify the functional groups present in the molecule, confirming its chemical identity.

Expected characteristic peaks for C.I. 12085 would include those corresponding to O-H

stretching (from the naphthol group), N=N stretching (azo group), C-Cl stretching, and N-O

stretching (nitro group).

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern of the compound, aiding in its structural confirmation. A mass spectrum for Pigment
Red 4 is available in public databases.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used for the detailed structural elucidation of the molecule.

2.2.2. Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC): A key technique for assessing the purity

of C.I. 12085 and quantifying any impurities. A reversed-phase HPLC method with a PDA

detector has been developed for the analysis of D&C Red No. 36.[11]

2.2.3. Physical Property Analysis

Particle Size Analysis: Techniques such as laser diffraction are used to determine the particle

size distribution, which influences the pigment's opacity and dispersibility.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.tkechemical.com/info/quality-control-standards-for-organic-pigments-102092969.html
https://academic.oup.com/jaoac/advance-article-pdf/doi/10.1093/jaoacint/qsaf096/64639305/qsaf096.pdf
https://www.benchchem.com/product/b1669069?utm_src=pdf-body
https://www.benchchem.com/product/b1669069?utm_src=pdf-body
https://dev.spectrabase.com/spectrum/3FMuxEhL3qG
https://academic.oup.com/jaoac/advance-article-pdf/doi/10.1093/jaoacint/qsaf096/64639305/qsaf096.pdf
https://www.sepscience.com/pigment-characterization-analytical-techniques-for-inorganic-pigments-and-discovery-workflows-12078
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microscopy: Optical and electron microscopy can be used to visualize the morphology and

dispersion of the pigment particles.[13]

Spectroscopic Analysis Chromatographic Analysis Physical Analysis
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Quality Control Analysis

UV-Vis Spectroscopy FTIR Spectroscopy Mass Spectrometry HPLC-PDA Particle Size Analysis Microscopy

Final Report
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Analytical Workflow for C.I. 12085 Quality Control

Regulatory and Safety Considerations
C.I. 12085 is a regulated colorant in many regions, including the United States, Europe, and

Japan, for use in cosmetics and personal care products.[5][8] In the US, its use in lip products

is restricted to a maximum concentration of 3%.[8] As with many azo dyes, there have been

some safety concerns, and its use is subject to strict purity requirements and regulatory

oversight.[2]

Conclusion
C.I. 12085 is a well-characterized synthetic pigment with a range of applications. Its physical

and chemical properties are defined by its monoazo naphthol structure. The synthesis is a

standard industrial process, and a suite of analytical techniques is available for its quality

control to ensure its suitability for various applications, particularly in the regulated cosmetics
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and pharmaceutical industries. This guide provides a foundational understanding of these

characteristics for professionals working with this colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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